Cas no 1805257-18-4 (Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-carboxylate
• CAS No: 1805257-18-4
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4805339
• Update Time: 2025-05-23

Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-carboxylate

• Inchi： 1S/C10H11F2NO3/c1-3-16-10(15)7-5(2)4-6(14)13-8(7)9(11)12/h4,9H,3H2,1-2H3,(H,13,14)
• InChI Key： GGEIQNZZHBBWIW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)C(C)=CC(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 386
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-carboxylate

Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-carboxylate: A Comprehensive Overview

Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-carboxylate (CAS No. 1805257-18-4) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development, agrochemicals, and advanced materials. In this article, we delve into the structural features, chemical properties, and recent advancements in research related to this compound.

The molecular structure of Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-carboxylate is notable for its pyridine ring system, which serves as a versatile scaffold for various chemical modifications. The presence of a difluoromethyl group at the 2-position introduces electronic effects that can influence the compound's reactivity and stability. Additionally, the hydroxyl group at the 6-position and the methyl group at the 4-position contribute to the molecule's stereochemistry and functional diversity. Recent studies have highlighted the importance of such structural motifs in enhancing bioavailability and pharmacokinetic properties.

From a chemical standpoint, Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-carboxylate exhibits interesting reactivity due to its electron-withdrawing and donating groups. The carboxylic acid ester functionality at the 3-position plays a crucial role in determining the compound's solubility and compatibility with various solvents. Researchers have explored its ability to participate in nucleophilic substitutions and condensation reactions, making it a valuable intermediate in organic synthesis.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-carboxylate. Quantum mechanical calculations have revealed that the difluoromethyl group significantly alters the electron density distribution across the pyridine ring, enhancing its ability to act as an electrophile in certain reactions. This understanding has paved the way for innovative synthetic strategies that leverage these electronic properties.

In terms of applications, Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-carboxylate has shown promise in the development of biologically active compounds. For instance, studies have demonstrated its potential as a lead molecule in anti-inflammatory drug design due to its ability to modulate key inflammatory pathways. Furthermore, its role as a precursor in agrochemical synthesis has been explored, with recent findings suggesting its utility in developing environmentally friendly pesticides.

The synthesis of Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, making this compound more accessible for large-scale applications. The use of transition metal catalysts has been particularly effective in streamlining certain steps of the synthesis process.

Looking ahead, ongoing research into Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-carboxylate is expected to uncover new avenues for its application. Collaborative efforts between academic institutions and industry are focusing on exploring its potential in drug delivery systems and advanced materials science. The compound's unique combination of structural features positions it as a valuable asset in addressing emerging challenges in these fields.